Cas no 126129-22-4 (1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 126129-22-4
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 1083224
• PubChem ID: 14516394
• Update Time: 2025-06-08

1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
• 1-(4-CHLORO-PHENYL)-5-METHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID
• 1-(4-chlorophenyl)-5-methylpyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-5-methyl-
• ACMC-1C9J3
• AGN-PC-001L8Y
• CTK0F6722
• SureCN2865749
• 126129-22-4
• EN300-127262
• Z285224784
• BFA12922
• 1-(4-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylicacid
• FT-0746391
• AKOS009151388
• DTXSID70561198
• CS-0232458
• SCHEMBL2865749

• Inchi： 1S/C11H9ClN2O2/c1-7-6-10(11(15)16)13-14(7)9-4-2-8(12)3-5-9/h2-6H,1H3,(H,15,16)
• InChI Key： GXRKKZGRDQQESI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 236.03500
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 408.8±35.0 °C at 760 mmHg
• Flash Point: 201.0±25.9 °C
• Refractive Index: 1.634
• PSA: 55.12000
• LogP: 2.53230
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 126129-22-4)

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